Cas no 374816-32-7 (N-Succinyl-L-tyrosine)

• Product Name: N-Succinyl-L-tyrosine
• CAS No: 374816-32-7
• MF: C₁₃H₁₅NO₆
• MW: 281.261304140091
• MDL: MFCD18252486
• CID: 298053
• PubChem ID: 9900373
• Update Time: 2025-11-02

N-Succinyl-L-tyrosine Chemical and Physical Properties

Names and Identifiers

• L-Tyrosine,N-(3-carboxy-1-oxopropyl)-
• N-Succinyl-L-tyrosine
• 4-[[(1S)-1-carboxy-2-(4-hydroxyphenyl)ethyl]amino]-4-oxobutanoic acid
• 4-[[(1S)-2-Hydroxy-1-[(4-hydroxyphenyl)methyl]-2-oxo-ethyl]amino]-4-oxo-butanoic acid
• N-Succinyl-L-tyrosin
• Clavulanic Acid Impurity G
• L-Tyrosine,N-(3-carboxy-1-oxopropyl)
• N-(3-Carboxy-1-oxopropyl)-L-tyrosine
• AKOS017344778
• L-Tyrosine, N-(3-carboxy-1-oxopropyl)-
• Potassium clavulanate impurity G
• 4-[[(1S)-1-Carboxy-2-(4-hydroxyphenyl)ethyl]amino]-4-oxobutanoic Acid (N-(Hydrogensuccinyl)tyrosine)
• 44G66LPG5V
• (S)-4-((1-Carboxy-2-(4-hydroxyphenyl)ethyl)amino)-4-oxobutanoicacid
• CS-0323328
• (S)-4-(1-Carboxy-2-(4-hydroxyphenyl)ethylamino)-4-oxobutanoic acid (Suc-L-Tyr-OH)
• MS-20393
• N-(hydrogensuccinyl)tyrosine
• 374816-32-7
• POTASSIUM CLAVULANATE IMPURITY G [EP IMPURITY]
• DTXSID60432580
• (S)-4-((1-Carboxy-2-(4-hydroxyphenyl)ethyl)amino)-4-oxobutanoic acid
• MFCD18252486
• N-(3-Carboxypropanoyl)-L-tyrosine
• 3-{[(1S)-1-CARBOXY-2-(4-HYDROXYPHENYL)ETHYL]CARBAMOYL}PROPANOIC ACID
• STL555991
• BBL102192
• DB-255837

• MDL： MFCD18252486
• Inchi： 1S/C13H15NO6/c15-9-3-1-8(2-4-9)7-10(13(19)20)14-11(16)5-6-12(17)18/h1-4,10,15H,5-7H2,(H,14,16)(H,17,18)(H,19,20)/t10-/m0/s1
• InChI Key： ZMLAEOWQOQIWJT-JTQLQIEISA-N
• SMILES： OC([C@H](CC1C=CC(=CC=1)O)NC(CCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 281.09000
• Monoisotopic Mass: 281.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: N/A
• Boiling Point: 660.2±55.0 °C at 760 mmHg
• Flash Point: 353.1±31.5 °C
• PSA: 123.93000
• LogP: 0.75980
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

N-Succinyl-L-tyrosine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, Refrigerator, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Succinyl-L-tyrosine

N-Succinyl-L-tyrosine (CAS No. 374816-32-7): A Comprehensive Guide to Its Properties and Applications

N-Succinyl-L-tyrosine (CAS No. 374816-32-7) is a chemically modified derivative of the amino acid L-tyrosine, where a succinyl group is attached to the amino group. This modification enhances its solubility and stability, making it a valuable compound in various biochemical and pharmaceutical applications. The succinylation of L-tyrosine is a common strategy to improve the pharmacokinetic properties of tyrosine-based compounds, which are essential in numerous biological processes.

The molecular formula of N-Succinyl-L-tyrosine is C₁₃H₁₅NO₆, and it has a molecular weight of 281.26 g/mol. This compound is often used in research and development, particularly in the fields of peptide synthesis and drug delivery systems. Its unique structure allows it to act as a building block for more complex molecules, contributing to advancements in biomedical research and therapeutic applications.

One of the key features of N-Succinyl-L-tyrosine is its role in enzyme-catalyzed reactions. It serves as a substrate for various enzymes, including proteases and transferases, which are critical in metabolic pathways. Researchers are particularly interested in its potential to modulate enzyme activity, which could lead to the development of novel enzyme inhibitors or activators. This has significant implications for treating diseases related to enzyme dysfunction.

In recent years, the demand for N-Succinyl-L-tyrosine has increased due to its applications in cosmetic formulations. Its antioxidant properties make it a popular ingredient in skincare products aimed at reducing oxidative stress and preventing premature aging. Additionally, its ability to enhance the stability of other active ingredients has made it a valuable component in anti-aging creams and serums.

The compound also plays a crucial role in nutraceutical and functional food industries. As consumers become more health-conscious, there is a growing interest in bioactive compounds that can improve overall well-being. N-Succinyl-L-tyrosine is being explored for its potential benefits in supporting cognitive function and reducing stress, making it a promising ingredient in brain health supplements.

From a synthetic perspective, N-Succinyl-L-tyrosine is typically produced through the reaction of L-tyrosine with succinic anhydride under controlled conditions. This process ensures high purity and yield, which are essential for its use in sensitive applications like pharmaceutical manufacturing. The compound's stability under various pH conditions further enhances its versatility in different formulations.

Market trends indicate a rising interest in custom peptide synthesis, where N-Succinyl-L-tyrosine is frequently employed. The compound's compatibility with solid-phase peptide synthesis (SPPS) techniques makes it a preferred choice for researchers developing therapeutic peptides. Its incorporation into peptide chains can improve the peptides' solubility and bioavailability, addressing common challenges in peptide-based drug development.

In the context of sustainable chemistry, N-Succinyl-L-tyrosine aligns with the principles of green chemistry. Its synthesis can be optimized to minimize waste and energy consumption, contributing to environmentally friendly production practices. This aspect is particularly appealing to industries striving to reduce their ecological footprint while maintaining high product standards.

Looking ahead, the applications of N-Succinyl-L-tyrosine are expected to expand further. Ongoing research is investigating its potential in targeted drug delivery systems, where its chemical properties could enhance the precision and efficacy of therapeutic agents. As the scientific community continues to uncover new uses for this compound, its relevance in both academic and industrial settings is likely to grow.

In summary, N-Succinyl-L-tyrosine (CAS No. 374816-32-7) is a versatile and valuable compound with wide-ranging applications in biochemistry, pharmaceuticals, cosmetics, and nutraceuticals. Its unique properties, including enhanced solubility and stability, make it a critical component in numerous research and development projects. As industries evolve and new technologies emerge, the significance of N-Succinyl-L-tyrosine is set to increase, solidifying its position as a key player in modern science and innovation.